Cas no 2225178-38-9 (4-(Cyclopropyl)thiophene-2-boronic acid)

• Product Name: 4-(Cyclopropyl)thiophene-2-boronic acid
• CAS No: 2225178-38-9
• MF: C₇H₉BO₂S
• MW: 168.02
• CID: 5142388
• PubChem ID: 45785629
• Update Time: 2025-10-07

4-(Cyclopropyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropyl)thiophene-2-boronic acid
• (4-cyclopropylthiophen-2-yl)boronic acid
• AKOS015840793
• 2225178-38-9
• EN300-3274206
• Z1255403990
• DTXSID60671290

• Inchi： 1S/C7H9BO2S/c9-8(10)7-3-6(4-11-7)5-1-2-5/h3-5,9-10H,1-2H2
• InChI Key： UMSYSGLQQACJEG-UHFFFAOYSA-N
• SMILES： C1(B(O)O)SC=C(C2CC2)C=1

Computed Properties

• Exact Mass: 168.0416309g/mol
• Monoisotopic Mass: 168.0416309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Additional information on 4-(Cyclopropyl)thiophene-2-boronic acid

Comprehensive Overview of 4-(Cyclopropyl)thiophene-2-boronic acid (CAS No. 2225178-38-9): Properties, Applications, and Industry Trends

4-(Cyclopropyl)thiophene-2-boronic acid (CAS No. 2225178-38-9) is a high-value boronic acid derivative widely utilized in pharmaceutical research, material science, and cross-coupling reactions. This compound belongs to the class of heterocyclic boronic acids, characterized by its thiophene backbone and cyclopropyl substituent, which enhance its reactivity and versatility in synthetic chemistry. Its molecular formula, C₇H₉BO₂S, and precise structural features make it a critical intermediate for designing advanced small-molecule drugs and functional materials.

In recent years, the demand for 4-(Cyclopropyl)thiophene-2-boronic acid has surged due to its pivotal role in Suzuki-Miyaura coupling, a cornerstone reaction in modern organic synthesis. Researchers prioritize this compound for constructing complex biaryl structures, a key motif in drug discovery and agrochemical development. The cyclopropyl group introduces steric and electronic effects that improve selectivity in catalytic transformations, addressing challenges in medicinal chemistry optimization. This aligns with trending searches like "boronic acid catalysts 2024" and "thiophene derivatives in drug design," reflecting industry interest.

The compound’s stability under ambient conditions and solubility in common organic solvents (e.g., THF, DMF) facilitate its integration into high-throughput screening workflows. Analytical data, including NMR spectroscopy (¹H, ¹³C, and ¹¹B) and HPLC purity (>97%), ensure reproducibility for preclinical studies. Notably, its low toxicity profile makes it suitable for bioconjugation applications, a hot topic in "targeted drug delivery systems" discussions. Patent analyses reveal its use in kinase inhibitor syntheses, particularly for oncology therapeutics.

Emerging applications of CAS 2225178-38-9 extend to organic electronics, where its thiophene-boronic acid moiety contributes to π-conjugated polymers for OLEDs and flexible sensors. This resonates with SEO trends like "organic semiconductor materials" and "sustainable chemical synthesis." Manufacturers emphasize green chemistry protocols, such as solvent-free coupling, to align with ESG (Environmental, Social, and Governance) benchmarks—a priority for investors and regulatory bodies.

Quality control of 4-(Cyclopropyl)thiophene-2-boronic acid adheres to ICH guidelines, with strict limits on residual palladium (<0.5 ppm) for GMP compliance. Storage recommendations (−20°C under nitrogen) preserve its hydrolytic sensitivity, a common query among laboratory users. Suppliers now offer custom synthesis and isotope-labeled versions (e.g., ¹¹B-enriched) to support mechanistic studies and PET tracer development, tapping into the growing "precision medicine" market.

In conclusion, 2225178-38-9 exemplifies innovation at the intersection of organoboron chemistry and life sciences. Its multifaceted utility—from catalysis to material engineering—positions it as a staple in R&D portfolios. Future directions may explore its AI-driven molecular design potential, a trending search term, to accelerate hit-to-lead optimization in drug development pipelines.